Cas no 64248-63-1 (3,5-Difluorobenzonitrile)

3,5-Difluorobenzonitrile Properties

Names and Identifiers

• 3,5-Difluorobenzonitrile
• 3,5-difiuorobenzonitrile
• 3,5-difluoro nitrile
• 3,5-Difluoro-1-benzonitrile
• 3,5-DIFLUOROBENZEONITRILE
• 3,5-Difluorobenzonit
• 3,5-Difluorobenzonitril
• 3,5-difluoro-benzonitrile
• 3,5-F2-C6H3CN
• 5-CYANO-1,3-DIFLUOROBENZENE
• Benzonitrile,3,5-difluoro
• NC-3,5-F2-C6H3
• Benzonitrile, 3,5-difluoro-
• 3,5-difluorobenzenecarbonitrile
• CQXZSEXZQVKCHW-UHFFFAOYSA-N
• PubChem4761
• 3.5-difluorobenzonitrile
• 3,5-difluoro benzonitrile
• KSC355K7H
• PARAGOS 390210
• SBB058307
• SCHEMBL56741
• D2081
• AC-1502
• CS-W001071
• EINECS 264-752-3
• PS-9073
• 3,5-Difluorobenzonitrile, 99%
• AM20040946
• DTXSID60214464
• MFCD00010311
• EN300-55726
• InChI=1/C7H3F2N/c8-6-1-5(4-10)2-7(9)3-6/h1-3
• AKOS005064118
• NS00052852
• Z838968260
• 64248-63-1
• FT-0614596
• W-104854
• DB-024187
• +Expand

• MDL： MFCD00010311
• InChIKey： CQXZSEXZQVKCHW-UHFFFAOYSA-N
• Inchi： 1S/C7H3F2N/c8-6-1-5(4-10)2-7(9)3-6/h1-3H
• SMILES： FC1C([H])=C(C([H])=C(C#N)C=1[H])F
• BRN： 2082206

Computed Properties

• Exact Mass: 139.023355g/mol
• Surface Charge: 0
• XLogP3: 1.8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 139.023355g/mol
• Monoisotopic Mass: 139.023355g/mol
• Topological Polar Surface Area: 23.8Ų
• Heavy Atom Count: 10
• Complexity: 150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.83648
• PSA: 23.79000
• Refractive Index: 1.486
• Boiling Point: 160°C(lit.)
• Melting Point: 87.0 to 90.0 deg-C
• Flash Point: 169 °C at 760 mmHg
• Color/Form: White lens powder.
• Solubility: Insoluble in water.
• Density: 1.2490 (estimate)

3,5-Difluorobenzonitrile Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：3276
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：6.1

3,5-Difluorobenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%